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Compound of Interest

Compound Name: GI-530159 HCl

Cat. No.: B1192779 Get Quote

Abstract & Introduction
GI-530159 hydrochloride (GI-530159 HCl) is a potent, selective activator of the

mechanosensitive two-pore domain potassium channels (K2P), specifically TREK-1 (

) and TREK-2 (

). It exhibits high selectivity over TRAAK and other potassium channels, making it a critical tool
for investigating neuronal excitability, pain perception, and neuroprotection.

The stability of GI-530159 HCl is sensitive to environmental factors, particularly moisture and

freeze-thaw cycles. Improper storage can lead to hydrolysis, salt disproportionation, or

precipitation, compromising experimental reproducibility. This guide defines the rigorous

protocols for storage at -20°C, solubilization, and handling to ensure maximum compound

integrity.

Physicochemical Profile
Understanding the chemical nature of the compound is the foundation of proper handling.
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Property Specification

Compound Name GI-530159 Hydrochloride

Target
TREK-1 (

), TREK-2

Chemical Class Fluorinated bis-phenyl amine derivative

Molecular Formula (Note: Typically supplied as mono- or

dihydrochloride)

Molecular Weight
~554.91 g/mol (Monohydrochloride estimate;

Free base is 518.45)

Appearance White to off-white crystalline solid

Solubility

DMSO:

20 mg/mL (Recommended)Ethanol:

10 mg/mLWater: Low/Variable (pH dependent)

Storage & Stability Protocols
Solid State Storage (Lyophilized Powder)
The solid HCl salt is hygroscopic. Moisture absorption can catalyze degradation or alter the

precise weighing of the compound.

Primary Condition: Store at -20°C (or -80°C for long-term >2 years).

Desiccation: The vial must be stored inside a secondary container (e.g., a sealed bag or jar)

containing active desiccant (silica gel) to maintain an anhydrous environment.

Light Protection: While no specific photosensitivity is reported, standard practice dictates

storage in amber vials or foil-wrapped containers to prevent potential photo-oxidation of the

amine groups.

Solution State Stability (Reconstituted)
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Once dissolved, the stability clock starts. The HCl salt in solution is prone to precipitation if the

pH shifts or if the temperature fluctuates rapidly.

Solvent Choice: Anhydrous DMSO (Dimethyl Sulfoxide) is the gold standard for stock

solutions.[1]

Temperature: Store stock solutions at -20°C or -80°C.

Shelf Life:

-80°C: 6 months (optimal).

-20°C: 1-3 months.

4°C: < 1 week (Not recommended for storage).

RT: Use immediately.

Critical Warning: Do not store aqueous working solutions (e.g., in PBS or media). Prepare

these fresh immediately before the assay.

Protocol: Stock Solution Preparation & Aliquoting[1]
This protocol ensures the creation of a stable 10 mM stock solution.

Materials Required[1][2][3][4][5][6][7]
GI-530159 HCl solid (e.g., 5 mg vial).

Anhydrous DMSO (molecular biology grade, >99.9%, stored over molecular sieves).

Vortex mixer.

Amber microcentrifuge tubes (0.5 mL or 1.5 mL).

Step-by-Step Workflow
Equilibration: Remove the product vial from the -20°C freezer. Do NOT open immediately.

Allow the vial to equilibrate to room temperature (approx. 15-30 minutes) inside its
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desiccated secondary container.

Reasoning: Opening a cold vial introduces condensation, which hydrates the hygroscopic

HCl salt.

Calculation: Calculate the volume of DMSO required for a 10 mM stock.

Example: For 5 mg of GI-530159 HCl (MW ~554.9):

Solubilization: Add the calculated volume of anhydrous DMSO to the vial. Vortex vigorously

for 30-60 seconds.

Observation: The solution should be clear and colorless. If particles persist, sonicate in a

water bath for 2 minutes.

Aliquoting (The "Single-Use" Rule): Divide the stock solution into small aliquots (e.g., 20-50

µL) in amber tubes.

Reasoning: This prevents repeated freeze-thaw cycles.[1] Each cycle can cause micro-

precipitation and concentration gradients.

Storage: Flash freeze aliquots in liquid nitrogen (optional but preferred) or place immediately

in -20°C/-80°C storage.

Visual Workflow: Handling & Storage
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Critical Control Points

GI-530159 HCl
(Solid, -20°C)
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(15-30 mins in desiccator)
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Add Anhydrous DMSO
(Target: 10-50 mM)

Vortex/Sonicate
Ensure Clarity

Aliquot into Amber Tubes
(Single-use volumes)

Avoid Bulk Freezing
Store at -80°C (Preferred)

or -20°C

Long-term Stability

Thaw at RT
Dilute into Media

Experiment Day

Biological Assay
(Use within 4 hours)
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Figure 1: Critical workflow for minimizing hygroscopic degradation and freeze-thaw damage

during GI-530159 HCl handling.

Biological Application Notes
Dilution for Assays
When moving from DMSO stock to aqueous media (e.g., Physiologic Saline, Culture Media):

Stepwise Dilution: Do not drop 10 mM stock directly into the cell bath. Create an

intermediate dilution (e.g., 100 µM in media) to prevent "shock" precipitation.
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DMSO Limit: Ensure the final DMSO concentration in the assay is < 0.1% to avoid solvent

artifacts on channel gating.

Note: TREK channels can be sensitive to membrane fluidity changes caused by high

DMSO.

Mechanism of Action Visualization
GI-530159 acts by potentiating the opening probability of the channel filter gating.

GI-530159 HCl TREK-1 / TREK-2
(K2P Channel)

Binds Filter Gating
Stabilization

Potentiates
Increased K+ Efflux Membrane

Hyperpolarization
Reduced Neuronal

Excitability
Inhibits Firing

Click to download full resolution via product page

Figure 2: Signaling cascade. GI-530159 binds TREK channels, stabilizing the open state and

driving hyperpolarization.

Troubleshooting & Quality Control
Issue Possible Cause Solution

Precipitate in Stock
Moisture ingress or cold

DMSO.

Warm tube to 37°C and vortex.

If precipitate persists, discard.

Loss of Potency
Hydrolysis due to aqueous

storage.

Always prepare working

dilutions fresh.[1] Do not store

diluted media.

Inconsistent Data DMSO concentration too high.

Run a vehicle control (DMSO

only) to normalize baseline

channel activity.

Yellowing of Stock Oxidation.

Check storage container seal.

Discard if significant color

change occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192779#gi-530159-hcl-storage-conditions-and-
stability-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

